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Compound of Interest

Compound Name: Tris(dimethylamino)chlorosilane

Cat. No.: B079415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(dimethylamino)chlorosilane, with the chemical formula ClSi(N(CH₃)₂)₃, is a versatile

silylating agent employed in organic synthesis for the protection of various functional groups.

Its reactivity is primarily centered around the silicon-chlorine bond, which readily reacts with

nucleophiles such as alcohols and amines. The resulting tris(dimethylamino)silyl group serves

as a protective moiety, masking the reactive nature of the original functional group during

subsequent synthetic transformations. This application note provides an overview of its use,

detailed experimental protocols, and a summary of its reactivity.

Mechanism of Silylation
The fundamental mechanism of silylation with tris(dimethylamino)chlorosilane involves the

nucleophilic attack of a heteroatom (typically oxygen from a hydroxyl group or nitrogen from an

amine) on the electrophilic silicon atom. This process is facilitated by the presence of a base,

which serves to deprotonate the substrate and neutralize the hydrochloric acid byproduct. The

reaction proceeds via a substitution pathway, leading to the formation of a stable silyl ether or

silylamine and a hydrochloride salt of the base.
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Reactants

ProductsR-XH

R-X-Si(N(CH₃)₂)₃

Nucleophilic Attack

ClSi(N(CH₃)₂)₃

Base·HCl

HCl byproduct

Base Acid Scavenging

Protected Substrate
(R-X-Si(N(CH₃)₂)₃)

Deprotection Conditions

Acidic Conditions
(e.g., AcOH/H₂O or HCl/ROH)

Fluoride Source
(e.g., TBAF in THF)

Deprotected Substrate
(R-XH)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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